6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine
Overview
Description
6-Bromo-1-methyl-2,3-dihydro-1H-inden-1-amine (6-Br-MDA) is an organic compound that belongs to the class of heterocyclic compounds. It is a derivative of indene, a polycyclic aromatic hydrocarbon. 6-Br-MDA is a versatile compound, widely used in organic synthesis and scientific research. It is a precursor for various pharmaceuticals, agrochemicals, and other organic compounds. The synthesis of 6-Br-MDA, its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments are discussed in
Mechanism of Action
The mechanism of action of 6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine is not fully understood. However, it is believed that 6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine acts as an agonist at the 5-hydroxytryptamine (5-HT) receptor, which is involved in the regulation of mood, appetite, and sleep. It is also believed to act as an antagonist at the muscarinic acetylcholine receptor, which is involved in the regulation of memory and learning.
Biochemical and Physiological Effects
6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-cancer, and antifungal properties. It has also been shown to have neuroprotective effects, as well as effects on the cardiovascular system. In addition, 6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine has been shown to modulate the release of neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
The use of 6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine in laboratory experiments has several advantages. It is widely available and easy to synthesize. It is also relatively inexpensive. In addition, it is a versatile compound that can be used in a variety of experiments. However, there are some limitations to its use in laboratory experiments. It is a relatively unstable compound and can degrade over time. It is also toxic and should be handled with caution.
Future Directions
There are several potential future directions for the use of 6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine in scientific research. It could be used to study the effects of various drugs on the central nervous system, as well as the effects of various drugs on the cardiovascular system. It could also be used to study the effects of various drugs on the immune system. In addition, it could be used to study the effects of various drugs on cancer cells. Finally, it could be used to study the effects of various drugs on the metabolism of various compounds.
Synthesis Methods
6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine can be synthesized using two methods: the traditional method and the modern method. The traditional method involves the reaction of indene with bromine in aqueous solution to form 6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine. The modern method involves the reaction of 1-methyl-2,3-dihydro-1H-inden-1-amine (MDA) with bromine in the presence of a catalyst. This method is more efficient and cost-effective than the traditional method.
Scientific Research Applications
6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine is used in scientific research for a variety of purposes. It is used as a starting material for the synthesis of various pharmaceuticals and agrochemicals. It is also used as a reagent in organic synthesis. 6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine has been used to study the mechanism of action of various drugs, such as anti-cancer drugs, antifungal agents, and anti-inflammatory agents. It has also been used in the study of the biochemical and physiological effects of various drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine involves the conversion of starting materials through a series of reactions to obtain the final product. The key steps in the synthesis pathway include the bromination of 1-methyl-2,3-dihydro-1H-indene, followed by the reduction of the resulting bromoindene to the corresponding indanamine, and finally, the N-methylation of the indanamine to yield the target compound.", "Starting Materials": [ "1-methyl-2,3-dihydro-1H-indene", "Bromine", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon", "Methyl iodide" ], "Reaction": [ "Step 1: Bromination of 1-methyl-2,3-dihydro-1H-indene with bromine in the presence of sodium hydroxide to yield 6-bromo-1-methyl-2,3-dihydro-1H-indene", "Step 2: Reduction of 6-bromo-1-methyl-2,3-dihydro-1H-indene with hydrogen gas in the presence of palladium on carbon to yield 6-bromo-1-methyl-2,3-dihydroindene", "Step 3: N-methylation of 6-bromo-1-methyl-2,3-dihydroindene with methyl iodide to yield 6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine" ] } | |
CAS RN |
1505993-02-1 |
Product Name |
6-bromo-1-methyl-2,3-dihydro-1H-inden-1-amine |
Molecular Formula |
C10H12BrN |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
